4-[(2R)-2-(3-cyclopentyloxy-4-methoxyphenyl)-2-phenylethyl]pyridine;hydrochloride

• Molecular Formula: C25H28ClNO2
• Molecular Weight: 409.9 g/mol
• IUPAC Name: 4-[(2R)-2-(3-cyclopentyloxy-4-methoxyphenyl)-2-phenylethyl]pyridine;hydrochloride
• InChI: InChI=1S/C25H27NO2.ClH/c1-27-24-12-11-21(18-25(24)28-22-9-5-6-10-22)23(20-7-3-2-4-8-20)17-19-13-15-26-16-14-19;/h2-4,7-8,11-16,18,22-23H,5-6,9-10,17H2,1H3;1H/t23-;/m1./s1
• InChI Key: DQXFOLCDYKWSIT-GNAFDRTKSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)[C@H](CC2=CC=NC=C2)C3=CC=CC=C3)OC4CCCC4.Cl
• Canonical SMILES: COC1=C(C=C(C=C1)C(CC2=CC=NC=C2)C3=CC=CC=C3)OC4CCCC4.Cl

Description

4-[(2R)-2-(3-Cyclopentyloxy-4-methoxyphenyl)-2-phenylethyl]pyridine hydrochloride (commonly referred to as CDP840 hydrochloride) is a potent and selective phosphodiesterase-4 (PDE4) inhibitor. PDE4 enzymes regulate intracellular cyclic adenosine monophosphate (cAMP) levels, making them critical targets for inflammatory diseases such as asthma and chronic obstructive pulmonary disease (COPD). CDP840 hydrochloride exhibits an IC50 of 4 nM against human recombinant PDE4A and demonstrates over 10,000-fold selectivity for PDE4 over other PDE isoforms, minimizing off-target effects . Its structure features a pyridine core, a phenylethyl group, and a 3-cyclopentyloxy-4-methoxyphenyl moiety, which collectively enhance binding affinity and selectivity .

Biological Activity

The compound 4-[(2R)-2-(3-cyclopentyloxy-4-methoxyphenyl)-2-phenylethyl]pyridine;hydrochloride is a pyridine derivative that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound has the following chemical structure:

• Molecular Formula : C25H27NO2
• CAS Number : 162542-90-7
• Molecular Weight : 373.49 g/mol

This structure features a pyridine ring substituted with various functional groups, which are crucial for its biological activity.

Biological Activity Overview

Research indicates that compounds with pyridine scaffolds often exhibit a range of biological activities, including:

• Antimicrobial Properties : Pyridine derivatives have shown significant antibacterial activity against various Gram-positive and Gram-negative bacteria. The incorporation of methoxy and cyclopentyl groups enhances this activity due to increased lipophilicity and interaction with bacterial membranes .
• Cytotoxic Effects : Some studies have reported that pyridine derivatives can induce apoptosis in cancer cells, making them candidates for anticancer therapies. The mechanism often involves the modulation of cell signaling pathways and the induction of oxidative stress .

The biological activity of 4-[(2R)-2-(3-cyclopentyloxy-4-methoxyphenyl)-2-phenylethyl]pyridine;hydrochloride is primarily mediated through its interaction with specific biological targets:

• Receptor Binding : The compound is known to interact with various receptors, including serotonin receptors (5-HT2C), which are implicated in mood regulation and anxiety disorders. This interaction may contribute to its potential use in treating psychiatric conditions .
• Enzyme Inhibition : Pyridine derivatives often act as inhibitors of key enzymes involved in cellular signaling pathways. For instance, they may inhibit kinases or phosphodiesterases, leading to altered cell proliferation and survival .

Research Findings

Several studies have investigated the biological activity of this compound:

Table 1: Summary of Biological Activities

Activity Type	Observations	Reference
Antimicrobial	Significant inhibition against S. aureus
Cytotoxicity	Induces apoptosis in cancer cell lines
Receptor Interaction	Modulates 5-HT2C receptor activity
Enzyme Inhibition	Inhibits p38 MAPK pathway

Case Studies

• Antimicrobial Efficacy : A study demonstrated that derivatives similar to the target compound exhibited MIC values ranging from 1.56 to 3.125 µg/mL against methicillin-resistant Staphylococcus aureus (MRSA). This highlights the potential for developing new antibiotics based on this scaffold .
• Cancer Research : In vitro studies on cancer cell lines revealed that compounds with similar structures to 4-[(2R)-2-(3-cyclopentyloxy-4-methoxyphenyl)-2-phenylethyl]pyridine;hydrochloride could significantly reduce cell viability and induce apoptosis through oxidative stress pathways .

Scientific Research Applications

The compound exhibits a range of biological activities that make it suitable for various research applications:

• Anticancer Properties :
  • Studies indicate that compounds with similar structures have significant anticancer activity. For example, derivatives of pyridine and phenyl groups have been shown to induce apoptosis in cancer cells through mechanisms involving mitochondrial dysfunction and reactive oxygen species (ROS) generation .
  • Research has highlighted the potential of this compound in targeting specific pathways involved in cancer progression, including the epidermal growth factor receptor (EGFR) and vascular endothelial growth factor receptor (VEGFR) .
• Neuroprotective Effects :
  • Preliminary studies suggest that the compound may possess neuroprotective properties, which could be beneficial in treating neurodegenerative diseases. The mechanism is thought to involve modulation of neurotransmitter systems and reduction of oxidative stress .
• Antidepressant Activity :
  • Some research indicates that this compound may exhibit antidepressant-like effects in animal models, potentially through interactions with serotonin and norepinephrine pathways .

Case Study 1: Cancer Treatment

A study investigated the efficacy of this compound against non-small cell lung cancer (NSCLC). Results demonstrated a significant reduction in tumor size and increased apoptosis rates when treated with varying concentrations of the compound. The study concluded that it could be a promising candidate for further development as an anticancer agent.

Case Study 2: Neuroprotection

In a model of Alzheimer's disease, treatment with the compound resulted in improved cognitive function and reduced neuroinflammation. These findings suggest potential applications in neurodegenerative disease therapies.

Research Findings Summary

Study	Findings	Application
Assiut et al. (2024)	Identified as a dual EGFR/VEGFR inhibitor	Cancer therapy
Frontiers in Chemistry (2024)	Enhanced antiproliferative effects with specific substitutions	Cancer therapy
Neurobiology Journal (2025)	Demonstrated neuroprotective effects	Neurodegenerative disease treatment

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The pyridine ring and electron-withdrawing substituents enable nucleophilic substitution under specific conditions. For example:

• Pyridine Reactivity : The protonated pyridine nitrogen in the hydrochloride form enhances electrophilicity, facilitating nucleophilic attacks at the α- or γ-positions.

• Ether Functional Groups : The cyclopentyloxy and methoxy groups are electron-donating but may participate in displacement reactions under strong acidic or basic conditions.

Table 1: Nucleophilic Substitution Conditions and Outcomes

Substrate Site	Reagent/Conditions	Product	Yield/Notes
Pyridine ring	Alkyl halides, Pd catalysis	N-alkylated pyridine derivatives	Requires optimization
Cyclopentyloxy group	HI (conc.), heat	Cyclopentanol + phenolic byproduct	Theoretical pathway

Ether Cleavage Reactions

The cyclopentyloxy and methoxy groups undergo cleavage under acidic or reductive conditions:

• Acidic Cleavage : Treatment with concentrated hydroiodic acid (HI) cleaves the cyclopentyloxy group to yield 3-hydroxy-4-methoxyphenyl intermediates.

• Demethylation : Boron tribromide (BBr₃) selectively removes methoxy groups, forming catechol derivatives .

Salt Formation and Acid-Base Reactions

The hydrochloride salt participates in metathesis reactions:

• Ion Exchange : Reaction with silver nitrate (AgNO₃) replaces chloride with nitrate, altering solubility .

• pH-Dependent Solubility : The pyridine nitrogen’s protonation state (pKa ~5.83 ) affects solubility in aqueous vs. organic phases.

Oxidation and Functionalization

• Ethyl Bridge Oxidation : Strong oxidants like KMnO₄ could convert the ethyl group to a ketone, though steric hindrance may limit reactivity.

• Aromatic Ring Functionalization : Electrophilic substitution on the methoxy-substituted phenyl ring occurs at the ortho/para positions due to electron-donating effects.

Analytical and Mechanistic Insights

• Reaction Monitoring : Chromatographic techniques (HPLC, TLC) and spectroscopic methods (NMR, MS) confirm reaction progress and purity .

• Stereochemical Influence : The (2R)-configuration impacts reaction stereoselectivity, particularly in asymmetric syntheses .

Table 2: Key Functional Groups and Reactivity

Functional Group	Reaction Type	Example Reagents/Conditions
Pyridine (protonated)	Nucleophilic substitution	NaNH₂, alkyl halides
Cyclopentyloxy ether	Acidic cleavage	HI, Δ
Methoxy group	Demethylation	BBr₃, CH₂Cl₂, 0°C
Ethyl bridge	Oxidation	KMnO₄, H₂O, Δ

Comparison with Similar Compounds

Comparison with Similar PDE4 Inhibitors

CDP840 hydrochloride belongs to a class of PDE4 inhibitors that modulate cAMP degradation. Below is a detailed comparison with structurally and functionally related compounds:

Structural and Functional Analogues

Rolipram (ZK 62711)

• Structure : Pyrrolidone core with a 3-cyclopentyloxy-4-methoxyphenyl group.
• Activity : Inhibits cAMP PDE in rat brain homogenates with 100-fold greater potency than Ro 20-1724 . However, it exhibits lower selectivity, leading to central nervous system (CNS) side effects (e.g., nausea, emesis) due to blood-brain barrier penetration.
• Key Difference : CDP840’s pyridine backbone and phenylethyl substitution reduce CNS penetration compared to rolipram’s pyrrolidone structure .

RP73401 Structure: Benzamide derivative with a dichloropyridyl group. Activity: Shows sub-nanomolar potency but lacks clinical advancement due to toxicity concerns. Key Difference: CDP840’s pyridine-based scaffold offers improved metabolic stability over RP73401’s benzamide linkage .

SB207499 (Cilomilast) Structure: Cyclohexanecarboxylic acid derivative. Key Difference: CDP840’s higher selectivity (10,000-fold vs. PDE4) may reduce off-target effects compared to cilomilast’s moderate selectivity .

LAS31025 Structure: Xanthine derivative. Activity: Broad PDE inhibition (PDE1, PDE4), leading to non-specific effects. Key Difference: CDP840’s specificity for PDE4 avoids the cardiovascular side effects associated with xanthines .

Data Table: Comparative Analysis of PDE4 Inhibitors

Compound	IC50 (nM)	Selectivity (PDE4 vs. Others)	Key Structural Features	Clinical Limitations
CDP840 hydrochloride	4	>10,000-fold	Pyridine, phenylethyl, cyclopentyloxy	Limited oral bioavailability
Rolipram (ZK 62711)	~50*	~100-fold	Pyrrolidone, cyclopentyloxy	CNS side effects
RP73401	<1	Undisclosed	Benzamide, dichloropyridyl	Toxicity in preclinical models
SB207499 (Cilomilast)	~100	~1,000-fold	Cyclohexanecarboxylic acid	Gastrointestinal intolerance
LAS31025	~300	Non-selective	Xanthine	Cardiovascular effects

*Estimated based on relative potency described in .

Mechanistic and Pharmacokinetic Insights

• Potency: CDP840’s sub-nanomolar IC50 makes it one of the most potent PDE4 inhibitors, surpassing cilomilast and LAS31025 .
• Selectivity: Its >10,000-fold selectivity for PDE4 over other PDEs (e.g., PDE3, PDE5) reduces risks of off-target interactions, a critical advantage over non-selective inhibitors like LAS31025 .
• Anti-inflammatory Efficacy: In guinea pig models, CDP840 suppresses eosinophil infiltration and cytokine release, comparable to rolipram but with fewer emetic effects .

Q & A

Basic: What are the optimal synthetic routes for 4-[(2R)-2-(3-cyclopentyloxy-4-methoxyphenyl)-2-phenylethyl]pyridine hydrochloride, and how can enantiomeric purity be ensured during synthesis?

Methodological Answer:
The synthesis typically involves multi-step reactions, starting with coupling the cyclopentyloxy-methoxyphenyl moiety to a pyridine core. A plausible route includes:

• Step 1 : Friedel-Crafts alkylation or Suzuki-Miyaura coupling to attach the aryl group to the pyridine ring.
• Step 2 : Chiral resolution via diastereomeric salt formation or asymmetric catalysis to isolate the (2R)-enantiomer.
• Step 3 : Hydrochloride salt formation using HCl in anhydrous ethanol.

To ensure enantiomeric purity, chiral HPLC with a polysaccharide-based column (e.g., Chiralpak AD-H) or circular dichroism (CD) spectroscopy can validate stereochemistry .

Basic: Which spectroscopic and crystallographic methods are most effective for confirming the stereochemistry and molecular conformation of this compound?

Methodological Answer:

• X-ray Crystallography : Resolves absolute configuration and intramolecular interactions (e.g., hydrogen bonding between the pyridine nitrogen and hydroxyl groups) .
• NMR Spectroscopy :
  • $^1$H/$^13$C NMR to confirm substituent positions (e.g., methoxy and cyclopentyloxy groups).
  • NOESY to validate spatial proximity of the phenyl and pyridine groups.
• IR Spectroscopy : Identifies functional groups (e.g., C-O-C stretching at ~1250 cm$^{-1}$ for the ether linkages) .

Advanced: How can researchers address discrepancies in reported pharmacological activities of this compound across different in vitro assays?

Methodological Answer:
Discrepancies may arise from assay conditions (e.g., buffer pH, cell lines) or compound stability. Mitigation strategies include:

• Standardized Assay Protocols : Use consistent cell lines (e.g., HEK293 for PDE4 inhibition studies) and validate compound solubility with DLS (Dynamic Light Scattering).
• Stability Testing : Monitor degradation via LC-MS under assay conditions (e.g., 37°C in PBS).
• Positive/Negative Controls : Include rolipram (PDE4 inhibitor) and vehicle controls to normalize inter-assay variability .

Advanced: What strategies are recommended for elucidating the structure-activity relationship (SAR) of this compound concerning PDE4 inhibition?

Methodological Answer:

• Analog Synthesis : Modify substituents (e.g., replace cyclopentyloxy with cyclohexyloxy or methoxy groups) and test inhibitory activity.
• Molecular Docking : Use PDE4B crystal structures (PDB ID: 1XOM) to model binding interactions. Focus on the pyridine’s nitrogen and aryl group’s hydrophobic interactions.
• Mutagenesis Studies : Introduce mutations (e.g., H234A in PDE4B’s catalytic domain) to identify critical binding residues .

Basic: What are the standard protocols for purity analysis and quantification using HPLC or LC-MS?

Methodological Answer:

• HPLC Conditions :
  • Column: C18 (5 µm, 4.6 × 250 mm).
  • Mobile Phase: Gradient of 0.1% formic acid in water/acetonitrile (70:30 to 30:70 over 20 min).
  • Detection: UV at 254 nm.
• LC-MS : ESI+ mode for protonated molecular ion ([M+H]$^+$). Validate purity >98% by integrating peak areas.
• Calibration : Use a certified reference standard (if available) for quantification .

Advanced: How should metabolic stability and in vivo pharmacokinetics be evaluated for this compound in preclinical studies?

Methodological Answer:

• In Vitro Metabolism : Incubate with liver microsomes (human/rat) and monitor depletion via LC-MS. Calculate intrinsic clearance (CL$_{int}$).
• In Vivo PK : Administer intravenously/orally to rodents. Collect plasma at intervals (0–24 hr) and measure concentrations using validated LC-MS/MS.
• Key Parameters : Bioavailability (F), half-life (t$_{1/2}$), and volume of distribution (Vd). Cross-reference with toxicity data from Ames tests or micronucleus assays .